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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639

Unraveling Penconazole: A Technical Guide

Penconazole, a systemic triazole fungicide, is a cornerstone in the management of fungal
diseases in various agricultural settings. This guide provides an in-depth technical overview of
penconazole, including its chemical identity, physicochemical properties, and mechanism of
action, tailored for researchers, scientists, and professionals in drug development.

Chemical Identification

While the term "penconazole hydroxide" is sometimes used, it is not the recognized chemical
name for this compound. The synthesis of penconazole involves the use of sodium hydroxide
in a condensation reaction, which may be the origin of this nomenclature.[1] The scientifically
accepted identifiers for penconazole are as follows:
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Identifier Value

CAS Number 66246-88-6[2][3][4][5][6]
RS)-1-[2-(2,4-dichlorophenyl)pentyl]-1H-1,2,4-

IUPAC Name (RS)-1-[2-( phenyl)pentyl]
triazole[1][7]
1-[2-(2,4-dichlorophenyl)pentyl]-1H-1,2,4-

CAS Name [2-( phenyl)pentyl]
triazole[1][3][8]

Molecular Formula C13H15CI2N3[2][3][5][8]

Molecular Weight 284.18 g/mol [5][8]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of penconazole is crucial for
its formulation and application.

Property Value

Melting Point 57.6-60.3°C[4][9]

Boiling Point 415.3 £ 55.0 °C at 760 mmHg[4]
Density 1.3+ 0.1 g/cm3[4]

Vapor Pressure 3.7 x10~% Pa (25 °C)[5]

Water Solubility 73 mg/L (25 °C)[5][9]

Ethanol: 730, Acetone: 770, Toluene: 610, n-

Solubility in other solvents (g/L at 25°C)
hexane: 22, n-octanol: 400[9]

LogP (Kow) 3.72 (pH 5.7, 25°C)[9]

pKa 2.80 £ 0.10[5]

Toxicological Data

The toxicological profile of penconazole has been evaluated by regulatory bodies.
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Parameter Value

Acceptable Daily Intake (ADI) 0-0.03 mg/kg bw[7]
Acute Reference Dose (ARfD) 0.8 mg/kg bw[7]
Acute Oral LD50 (Rat) >3000 mg/kg[5]

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Penconazole functions as a sterol demethylation inhibitor (DMI).[7][9] It specifically targets and
inhibits the C14-demethylase enzyme, which is essential for the biosynthesis of ergosterol.
Ergosterol is a vital component of the fungal cell membrane, and its disruption leads to the
cessation of fungal growth and eventual cell death.[9]

Multiple Steps

Multiple Steps e Squalene epoxidase J— Lanosterol 14a-demethylase (CYP51

4,4-dimethyl-cholesta-8,14,24-trienol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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